Cas no 130372-07-5 (1-Butanol, 4-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-)

1-Butanol, 4-[[(1,1-dimethylethyl)diphenylsilyl]oxy]- structure
130372-07-5 structure
Product Name:1-Butanol, 4-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-
CAS No:130372-07-5
MF:C20H28O2Si
MW:328.52062702179
CID:1225803
PubChem ID:10065108
Update Time:2025-04-20

1-Butanol, 4-[[(1,1-dimethylethyl)diphenylsilyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol, 4-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-
    • 4-[tert-butyl(diphenyl)silyl]oxybutan-1-ol
    • 4-(tert-butyldiphenylsiloxy)-1-butanol
    • DTXSID60435091
    • DA-46264
    • 4-(t-butyldiphenylsilyloxy)-butane-1-ol
    • WGBBKMOBGARXLF-UHFFFAOYSA-N
    • 4-((tert-Butyldiphenylsilyl)oxy)butan-1-ol
    • 130372-07-5
    • 4-(tert-butyldiphenylsilyloxy)butan-1-ol
    • 4-(tert-butyidiphenylsilyloxy)butan-1-ol
    • A1-22931
    • 4-(tert-butyl-diphenyl-silanyloxy)-butan-1-ol
    • 4-(t-butyldiphenylsilyloxyl)-butan-1-ol
    • 4-{[tert-butyl(diphenyl)silyl]oxy}butan-1-ol
    • SCHEMBL639531
    • Inchi: 1S/C20H28O2Si/c1-20(2,3)23(22-17-11-10-16-21,18-12-6-4-7-13-18)19-14-8-5-9-15-19/h4-9,12-15,21H,10-11,16-17H2,1-3H3
    • InChI Key: WGBBKMOBGARXLF-UHFFFAOYSA-N
    • SMILES: [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OCCCCO

Computed Properties

  • Exact Mass: 328.185856666g/mol
  • Monoisotopic Mass: 328.185856666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų
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